Cas no 14122-42-0 (7-Octadecenoic acid)

• Product Name: 7-Octadecenoic acid
• CAS No: 14122-42-0
• MF: C₁₈H₃₄O₂
• MW: 282.461366176605
• CID: 1303372
• PubChem ID: 5282756
• Update Time: 2025-04-20

7-Octadecenoic acid Chemical and Physical Properties

Names and Identifiers

• 7-Octadecenoic acid
• (E)-7-Octadecenoic acid
• (E)-octadec-7-enoic acid
• LMFA01030069
• CHEBI:196195
• SCHEMBL561609
• 7E-octadecenoic acid
• 14122-42-0
• C18:1n-11

• Inchi： 1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h11-12H,2-10,13-17H2,1H3,(H,19,20)/b12-11+
• InChI Key： RVUCYJXFCAVHNC-VAWYXSNFSA-N
• SMILES： CCCCCCCCCC/C=C/CCCCCC(=O)O

Computed Properties

• Exact Mass: 282.25602
• Monoisotopic Mass: 282.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.8945 (rough estimate)
• Melting Point: 25.01°C (estimate)
• Boiling Point: 397.91°C (estimate)
• Refractive Index: 1.4618 (estimate)
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids